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Compound of Interest

Compound Name: 4-(Dodecyloxy)benzoic acid

Cat. No.: B1294349 Get Quote

An In-depth Technical Guide to the Physical Properties of p-(Dodecyloxy)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of p-(dodecyloxy)benzoic acid, a molecule of interest in materials science and as a

building block in organic synthesis. This document details its synthesis, purification, and key

physical characteristics, presenting quantitative data in accessible formats and outlining

detailed experimental methodologies.

Chemical Identity and Structure
p-(Dodecyloxy)benzoic acid, also known as 4-(dodecyloxy)benzoic acid, is an organic

compound featuring a long dodecyl ether chain attached to a benzoic acid moiety. This

amphiphilic structure imparts properties that make it valuable in the formulation of liquid

crystals and as a surfactant in various applications.[1][2]

Table 1: Chemical Identification
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Identifier Value

IUPAC Name 4-(Dodecyloxy)benzoic acid

CAS Number 2312-15-4[3][4]

Molecular Formula C₁₉H₃₀O₃[3][4]

Molecular Weight 306.44 g/mol

InChI Key ALQLYJHDBAKLBB-UHFFFAOYSA-N[3][4]

Canonical SMILES CCCCCCCCCCCCOC1=CC=C(C=C1)C(=O)O

Synthesis and Purification
The synthesis of p-(dodecyloxy)benzoic acid is typically achieved through a two-step process:

a Williamson ether synthesis to form the ether linkage, followed by the hydrolysis of an ester

protecting group.

Experimental Protocol: Synthesis
This protocol outlines the synthesis starting from ethyl 4-hydroxybenzoate and 1-

bromododecane.[1][2]

Step 1: Williamson Ether Synthesis of Ethyl 4-(dodecyloxy)benzoate

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve ethyl 4-

hydroxybenzoate (1 equivalent) in a suitable solvent such as 2-butanone.[1]

Base Addition: Add anhydrous potassium carbonate (K₂CO₃, approximately 2 equivalents) to

the solution to act as a base.

Alkyl Halide Addition: Add 1-bromododecane (approximately 1.1 equivalents) to the reaction

mixture.

Reflux: Heat the mixture to reflux and maintain for approximately 24 hours.[1] The progress

of the reaction can be monitored by thin-layer chromatography (TLC).
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Work-up: After the reaction is complete, cool the mixture to room temperature and filter to

remove the inorganic salts. The filtrate is then concentrated under reduced pressure to yield

the crude ethyl 4-(dodecyloxy)benzoate.

Step 2: Hydrolysis of Ethyl 4-(dodecyloxy)benzoate

Reaction Setup: The crude ethyl 4-(dodecyloxy)benzoate is dissolved in ethanol in a round-

bottom flask fitted with a reflux condenser.[1][5]

Base Addition: A 10 N aqueous solution of sodium hydroxide (NaOH) is added to the flask.[1]

Reflux: The reaction mixture is heated to reflux for approximately 12 hours to facilitate the

hydrolysis of the ethyl ester.[1][5]

Acidification: After cooling, the reaction mixture is acidified with a suitable acid (e.g.,

hydrochloric acid) to precipitate the p-(dodecyloxy)benzoic acid.[5][6]

Isolation: The white precipitate is collected by vacuum filtration and washed with cold water.

[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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